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Compound of Interest

Compound Name: 4-(Methylamino)pyridine

Cat. No.: B057530

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
(Methylamino)pyridine (CAS No. 1121-58-0), a versatile reagent in organic synthesis.

Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing potential
hazards.

Chemical and Physical Properties

4-(Methylamino)pyridine is a solid at room temperature.[1][2] Key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value References
CAS Number 1121-58-0

Molecular Formula CeHsNz2

Molecular Weight 108.14 g/mol

Appearance White to off-white solid [1112]

Melting Point 124-125 °C [1][2]

Boiling Point 100 °C at 0.1 mmHg [1112]
Solubility Soluble in water, acetone, 3]

ethanol, ether, and benzene.

Hazard Identification and GHS Classification

4-(Methylamino)pyridine is classified as a hazardous substance. The following table outlines

its GHS hazard classifications.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation
Specific target organ toxicity — )

) ] H335: May cause respiratory
Single exposure (Respiratory 3

tract irritation)

irritation

Signal Word: Warning[1]

Hazard Pictogram:[1]

° Lf:la-l.t text

Toxicology and Health Effects
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The primary routes of exposure are inhalation, skin contact, and eye contact.[4] Inhalation of
dust may cause respiratory tract irritation.[1] Direct contact with the skin and eyes will cause
irritation.[4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 4-
(Methylamino)pyridine to minimize exposure.

PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[5]

) ] Chemical-resistant gloves (e.g., nitrile rubber)
Skin Protection
and a lab coat.[5]

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved respirator for

dusts is recommended.[1]

Handling and Storage

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid generating dust.[5]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[6]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

o Store away from incompatible materials such as strong oxidizing agents.[6]
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Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

o Specific Hazards: Emits toxic fumes under fire conditions.[1]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[7]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 4). Avoid breathing dust.[7]

o Environmental Precautions: Prevent from entering drains or waterways.[7]
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o Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.[6]

Experimental Protocol: Acylation of an Alcohol

The following is a general procedure for the use of 4-(methylamino)pyridine as a catalyst in
an acylation reaction, based on a protocol from Organic Syntheses.[8]

Materials:

Alcohol

Acylating agent (e.g., acid chloride)

4-(Methylamino)pyridine (catalyst)

Triethylamine (base)

Anhydrous dichloromethane (solvent)

Procedure:

In a dry, two-necked round-bottom flask under a nitrogen atmosphere, dissolve the alcohol
and 4-(methylamino)pyridine in anhydrous dichloromethane.

e Cool the solution to 0 °C in an ice bath.

e Add triethylamine to the solution via syringe.

 In a separate flask, dissolve the acylating agent in anhydrous dichloromethane.
o Slowly add the acylating agent solution to the cooled alcohol solution dropwise.
» Remove the ice bath and allow the reaction mixture to stir at room temperature.
¢ Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding water.
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o Separate the organic layer and wash it sequentially with dilute acid, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

 Purify the product by column chromatography.

Disposal Considerations

Dispose of 4-(Methylamino)pyridine and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not dispose of down the drain.[6]

Visualizations
Experimental Workflow for Acylation Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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